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Compound of Interest

Compound Name: Hydrocinnamaldehyde

Cat. No.: B1666312 Get Quote

Essential Safety and Handling Guide for
Hydrocinnamaldehyde
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Hydrocinnamaldehyde. It outlines

the necessary personal protective equipment (PPE), step-by-step operational procedures, and

proper disposal plans to ensure a safe laboratory environment.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and safety data for

Hydrocinnamaldehyde.
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Property Value Source

Molecular Formula C₉H₁₀O [1]

Molecular Weight 134.18 g/mol [1]

Appearance Colorless liquid [1]

Boiling Point 104 - 105 °C at 13 mmHg [1]

Density 1.02 g/mL (Lit.) [1]

Flash Point 95 °C (203.0 °F) - closed cup

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH317: May cause

an allergic skin reaction

[2][3][4][5]

Operational Plan: Handling Hydrocinnamaldehyde
Following a systematic workflow is critical for safety when handling Hydrocinnamaldehyde.

Step 1: Preparation
Review Safety Data Sheet (SDS): Thoroughly read and understand the SDS for

Hydrocinnamaldehyde before beginning any work.[6]

Ensure PPE Availability: Confirm that all required personal protective equipment is available

and in good condition.[6]

Prepare Work Area: The ideal workspace is a chemical fume hood. Ensure the area is clean,

uncluttered, and all necessary equipment is present.[6]

Spill Kit Accessibility: Have a spill kit readily accessible in the immediate work area.[6]

Step 2: Handling and Experimentation
Don PPE: Wear all required PPE as specified in the Personal Protective Equipment section

below.
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Weighing: When weighing the compound, perform the task within a ventilated enclosure or a

chemical fume hood to minimize exposure to vapors.[6] Use non-sparking tools.[6]

Chemical Transfer: Carefully transfer the chemical, avoiding all contact with skin and eyes.[3]

Container Management: Keep containers tightly closed when not in use.[3][6] Store in a dry,

cool, and well-ventilated place.[3][6]

Step 3: Post-Handling and Decontamination
Surface Decontamination: After completing the procedure, decontaminate all surfaces and

equipment that may have come into contact with Hydrocinnamaldehyde.[6]

PPE Removal: Carefully remove PPE to avoid self-contamination.[6]

Hygiene: Wash hands and any exposed skin thoroughly with soap and water.[2][6]

Contaminated Clothing: Remove any contaminated clothing and launder it before reuse.[2][6]

Personal Protective Equipment (PPE)
The appropriate PPE is the first line of defense against chemical exposure. The following

equipment must be worn when handling Hydrocinnamaldehyde:

Eye and Face Protection: Wear safety glasses with side-shields or chemical safety goggles

that conform to EN166 (EU) or NIOSH (US) standards.[3][6] For tasks with a significant

splash hazard, a face shield is also required.[2]

Skin Protection:

Gloves: Chemical-impermeable gloves, such as nitrile rubber, are required. Inspect gloves

for any tears or holes before each use.[6]

Lab Coat: A standard laboratory coat should be worn.[6] For larger quantities or tasks with

a higher risk of splashing, a chemical-resistant apron or a full chemical-protective suit may

be necessary.[2][6]
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Respiratory Protection: Handle Hydrocinnamaldehyde in a well-ventilated area, preferably

within a chemical fume hood, to avoid the inhalation of vapors.[6] If a fume hood is not

available and there is a risk of generating aerosols or mists, a NIOSH-approved respirator

with an appropriate cartridge should be used.[3][5]

Disposal Plan
The proper disposal of Hydrocinnamaldehyde and its containers is critical for laboratory

safety and environmental responsibility.

Waste Segregation and Collection
Liquid Waste: Solutions containing Hydrocinnamaldehyde should be collected in a

designated, compatible, and clearly labeled hazardous liquid waste container.[7] Do not

dispose of this chemical down the drain.[7]

Solid Waste: Any contaminated solid materials (e.g., absorbent pads, contaminated gloves)

should be collected in a designated, clearly labeled hazardous solid waste container.[7]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name: "Hydrocinnamaldehyde".[7]

Container Management
Empty Containers: Triple rinse empty containers with a suitable solvent (e.g., ethanol or

acetone). The first rinsate must be collected and disposed of as hazardous liquid waste.[7]

Subsequent rinses may be managed according to institutional guidelines.

Prevent Reuse: Puncture the container after rinsing to prevent its reuse.[7]

Storage and Disposal
Waste Storage: Store waste containers in a designated, well-ventilated, and secure area

away from incompatible materials.[7]

Professional Disposal: The disposal of Hydrocinnamaldehyde waste must be handled by a

licensed chemical waste disposal company in accordance with all local, regional, and

national regulations.[2][7]
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Experimental Workflow

Step 1: Preparation

Step 2: Handling & Experimentation

Step 3: Post-Handling & Decontamination

Step 4: Waste Disposal
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Caption: Workflow for safely handling Hydrocinnamaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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